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Compound of Interest

Compound Name: E 696

Cat. No.: B1204868 Get Quote

A Note on the Molecular Probe "E 696"

Extensive searches for a molecular probe designated as "E 696" for use in cell imaging did not

yield any specific information. This designation does not correspond to any known

commercially available or widely published fluorescent probe. It is possible that "E 696" is an

internal compound identifier, a misnomer, or a highly specialized tool not yet described in

publicly accessible literature.

To fulfill the request for detailed application notes and protocols in the specified format, the

following sections will utilize a well-characterized and commonly used fluorescent probe,

MitoTracker Red CMXRos, as an exemplary model. This will serve as a practical guide and

template for researchers working with fluorescent molecular probes in cell imaging.

Exemplary Application Note: MitoTracker Red
CMXRos for Mitochondrial Labeling in Live Cells
Audience: Researchers, scientists, and drug development professionals.

Introduction

MitoTracker Red CMXRos is a cell-permeant, red-fluorescent dye that selectively labels

mitochondria in live cells.[1][2] Its accumulation within the mitochondria is dependent upon the

mitochondrial membrane potential.[1][3] The probe contains a mildly thiol-reactive chloromethyl

group that allows it to covalently bind to matrix proteins, ensuring its retention even after cell
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fixation and permeabilization.[3][4] This feature makes it a valuable tool for both real-time

imaging of mitochondrial dynamics in living cells and for colocalization studies with other

cellular markers in fixed samples.

Mechanism of Action

MitoTracker Red CMXRos passively diffuses across the plasma membrane of a live cell. Due to

its cationic nature, it accumulates in the mitochondria, which have a large negative membrane

potential.[3] Once inside the mitochondrial matrix, the chloromethyl group reacts with thiol

groups on proteins and peptides, forming a covalent bond and trapping the dye within the

organelle.[3]

Applications

Live-Cell Imaging: Visualization of mitochondrial morphology, distribution, and dynamics.

Assessment of Mitochondrial Health: The intensity of MitoTracker Red CMXRos staining can

be used as an indicator of mitochondrial membrane potential and, consequently, cell health.

[3][5]

Multiplexing: Its spectral properties allow for co-labeling with other fluorescent probes, such

as those for the nucleus (e.g., DAPI or Hoechst) or cytoskeleton.[6]

Fixed-Cell Imaging: Due to its ability to be retained after fixation, it is suitable for

immunofluorescence and other fixed-cell staining protocols.[4]

Quantitative Data
The following table summarizes the key photophysical and experimental parameters for

MitoTracker Red CMXRos.
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Property Value Reference(s)

Excitation Maximum (Ex) ~579 nm [2][4]

Emission Maximum (Em) ~599 nm [2][4]

Recommended Laser Line 561 nm [7]

Common Emission Filter 585/42 nm [7]

Molecular Weight 531.52 g/mol [8]

Solvent for Stock
Anhydrous Dimethyl Sulfoxide

(DMSO)
[4]

Typical Staining Conc. 50-200 nM [4][8]

Typical Incubation Time 15-45 minutes at 37°C [4][8]

Fixation Compatibility
Yes (e.g., with formaldehyde or

methanol)
[1][4]

Experimental Protocols
Preparation of Reagents

MitoTracker Red CMXRos Stock Solution (1 mM):

The probe is typically supplied as a lyophilized solid (e.g., 50 µg).[4]

To create a 1 mM stock solution, add the appropriate volume of high-quality, anhydrous

DMSO. For 50 µg of the probe (MW: 531.52), this would be approximately 94.1 µL of

DMSO.[4]

Mix well by vortexing.

Store the stock solution at -20°C, protected from light and moisture. The reconstituted

solution is typically stable for up to two weeks.[4][8] Avoid repeated freeze-thaw cycles.[4]

Working Solution:
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On the day of the experiment, dilute the 1 mM stock solution in pre-warmed (37°C) cell

culture medium to the desired final concentration (typically 50-200 nM).[4][8] It is

recommended to optimize the concentration for your specific cell type and experimental

conditions.

Live-Cell Staining and Imaging Protocol
Culture cells on a suitable imaging dish or plate (e.g., glass-bottom dishes).

When cells have reached the desired confluency, remove the culture medium.

Add the pre-warmed medium containing the MitoTracker Red CMXRos working solution to

the cells.

Incubate the cells for 15-45 minutes at 37°C in a CO₂ incubator.[4][8]

Remove the staining solution and wash the cells twice with pre-warmed, fresh culture

medium or a suitable imaging buffer (e.g., Hank's Balanced Salt Solution - HBSS).[6]

Add fresh, pre-warmed medium or imaging buffer to the cells.

Proceed with live-cell imaging using a fluorescence microscope equipped with appropriate

filters for red fluorescence (e.g., excitation ~579 nm, emission ~599 nm).[2][4]

Protocol for Fixation and Permeabilization after Staining
Follow steps 1-5 of the live-cell staining protocol.

After washing, add a 4% paraformaldehyde solution in PBS to the cells and incubate for 15

minutes at room temperature for fixation.

Wash the cells three times with PBS.

If subsequent antibody staining is required, permeabilize the cells with a solution of 0.1-

0.25% Triton X-100 in PBS for 10 minutes at room temperature.

Wash the cells three times with PBS.
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The sample is now ready for subsequent immunofluorescence staining or direct imaging.
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Caption: Experimental workflow for using MitoTracker Red CMXRos.
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Caption: Mechanism of action for MitoTracker Red CMXRos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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